N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide

• IUPAC Name: N-[1-(4-methoxyphenyl)benzimidazol-5-yl]benzenesulfonamide
• InChI: InChI=1S/C20H17N3O3S/c1-26-17-10-8-16(9-11-17)23-14-21-19-13-15(7-12-20(19)23)22-27(24,25)18-5-3-2-4-6-18/h2-14,22H,1H3
• InChI Key: JREVTXZNJDBREG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide, also known as MB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MB is a benzimidazole derivative that has been extensively studied for its various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide is not fully understood, but it is believed to involve multiple targets and pathways. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been shown to inhibit the activity of various enzymes, such as topoisomerase II, carbonic anhydrase, and histone deacetylase, which are involved in cancer cell growth and proliferation. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has also been reported to modulate the expression of genes involved in inflammation and immune response, such as NF-κB and COX-2. Furthermore, N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been reported to exhibit various biochemical and physiological effects, including modulation of gene expression, inhibition of enzyme activity, and disruption of cell membrane integrity. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has also been shown to induce apoptosis in cancer cells and suppress inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been reported to exhibit anti-microbial activity by disrupting the cell membrane of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in lab experiments is its potent biological activity, which makes it a promising candidate for drug development. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in lab experiments is its potential toxicity, which requires careful dose optimization and toxicity testing.

Future Directions

There are several future directions for N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide research, including:
1. Development of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide derivatives with improved potency and selectivity.
2. Investigation of the mechanism of action of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in different diseases.
3. Evaluation of the pharmacokinetics and pharmacodynamics of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in animal models.
4. Identification of biomarkers for predicting the response to N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide treatment.
5. Clinical trials to evaluate the safety and efficacy of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in humans.
In conclusion, N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide exhibits anti-cancer, anti-inflammatory, and anti-microbial properties, and its mechanism of action involves multiple targets and pathways. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has several advantages and limitations for lab experiments, and there are several future directions for N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide research, including the development of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide derivatives with improved potency and selectivity and clinical trials to evaluate the safety and efficacy of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide in humans.

Scientific Research Applications

N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been widely investigated for its potential therapeutic applications in various diseases, such as cancer, inflammation, and microbial infections. Several studies have demonstrated that N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide exhibits anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has also been shown to possess anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines and chemokines. Furthermore, N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzenesulfonamide has been reported to exhibit potent anti-microbial activity against various bacterial and fungal strains.